Cas no 1805342-78-2 (2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride
• CAS No: 1805342-78-2
• MF: C₇H₃BrClF₂NO₂
• MW: 286.458027124405
• CID: 4861836
• Update Time: 2025-07-23

2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride

• Inchi： 1S/C7H3BrClF2NO2/c8-5-4(7(10)11)3(6(9)14)2(13)1-12-5/h1,7,13H
• InChI Key： QSJOKQCIFCHGLY-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=O)Cl)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride

Introduction to 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride (CAS No. 1805342-78-2)

2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and reactivity. This compound, identified by its CAS number 1805342-78-2, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates a bromine substituent, a difluoromethyl group, and a hydroxyl group on a pyridine core, which collectively contribute to its unique chemical properties and utility in synthetic chemistry.

The presence of the bromo atom at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex heterocyclic frameworks. The difluoromethyl group, located at the 3-position, is known to improve metabolic stability and binding affinity in drug candidates, making this moiety particularly valuable in medicinal chemistry. Additionally, the hydroxypyridine core provides a hydrogen bond donor site, which can be exploited in designing molecules with enhanced solubility and bioavailability.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the advantages offered by fluorinated compounds. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties, including reducing metabolic clearance and enhancing lipophilicity. This has led to its incorporation into numerous drug candidates targeting various diseases, including cancer and infectious disorders. The compound 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride (CAS No. 1805342-78-2) exemplifies the strategic use of such functional groups in drug design.

The 4-carbonyl chloride functionality at the 4-position of the pyridine ring makes this compound an excellent electrophile for nucleophilic substitution reactions. This reactivity allows for the facile introduction of diverse side chains or heterocycles, enabling the synthesis of structurally diverse libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds with desirable pharmacological profiles. The combination of these reactive sites makes 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride a valuable building block for medicinal chemists.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition-metal-catalyzed reactions have been optimized to achieve high yields and selectivity when incorporating this intermediate into larger molecular frameworks. These methods have enabled the rapid construction of complex scaffolds that mimic natural products or known bioactive molecules. The ability to efficiently functionalize the pyridine core with various substituents has opened new avenues for drug discovery and development.

The pharmaceutical industry has also explored derivatives of this compound for their potential therapeutic applications. By modifying the substituents on the pyridine ring or introducing additional functional groups, researchers have generated novel compounds with improved efficacy and reduced toxicity. For example, analogs with enhanced solubility or better cell permeability have been developed through careful optimization of their structure. Such efforts underscore the importance of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride as a key intermediate in modern drug design.

In addition to pharmaceutical applications, this compound has found utility in agrochemical research. The structural features present in its molecule make it a suitable precursor for synthesizing herbicides, fungicides, and insecticides that target specific biological pathways in pests or weeds. The incorporation of fluorinated moieties is particularly advantageous in agrochemicals due to their ability to enhance environmental stability while maintaining biological activity.

The synthesis of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride (CAS No. 1805342-78-2) typically involves multi-step organic transformations that require precise control over reaction conditions to ensure high purity and yield. Common synthetic routes include halogenation reactions on pre-functionalized pyridines followed by protection-deprotection strategies to introduce the desired substituents at specific positions. Advances in catalytic systems have also enabled more efficient synthetic pathways, reducing waste generation and improving sustainability.

The chemical properties of this compound make it particularly amenable to modern spectroscopic techniques for structural elucidation and purity assessment. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and conformational preferences. These data are essential for understanding its reactivity and predicting its behavior in biological systems.

In conclusion, 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride (CAS No. 1805342-78-2) is a multifunctional organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic applications, making it a valuable intermediate for constructing biologically active molecules. Recent advancements in synthetic chemistry have further enhanced its utility by providing more efficient and sustainable methods for its preparation and functionalization.